Cas no 1226427-34-4 (N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide)

• Product Name: N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide
• CAS No: 1226427-34-4
• MF: C₁₆H₁₅N₅O₄
• MW: 341.321402788162
• CID: 6005760
• PubChem ID: 49677330
• Update Time: 2025-11-02

N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide
• AKOS024526952
• N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide
• F5882-5413
• N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide
• N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]pyrazine-2-carboxamide
• 1226427-34-4

• Inchi： 1S/C16H15N5O4/c1-23-11-2-4-12(5-3-11)24-10-14-20-15(25-21-14)9-19-16(22)13-8-17-6-7-18-13/h2-8H,9-10H2,1H3,(H,19,22)
• InChI Key： DFMAYHYOJBMGDI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC1=NOC(CNC(C2C=NC=CN=2)=O)=N1

Computed Properties

• Exact Mass: 341.11240398g/mol
• Monoisotopic Mass: 341.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide

Recent Advances in the Study of N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide (CAS: 1226427-34-4)

In recent years, the compound N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide (CAS: 1226427-34-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and pyrazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of the compound, with particular emphasis on the use of green chemistry principles to minimize environmental impact. Advanced spectroscopic methods, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product. These efforts have resulted in a more efficient and scalable production process, which is critical for further preclinical and clinical studies.

From a mechanistic perspective, this compound has been identified as a potent modulator of specific enzymatic targets. Research indicates that it exhibits high affinity for certain kinases and receptors involved in inflammatory and proliferative diseases. In vitro and in vivo studies have demonstrated its ability to inhibit key signaling pathways, such as the NF-κB and MAPK cascades, which are often dysregulated in conditions like cancer and autoimmune disorders. These findings suggest that N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide could serve as a valuable lead compound for the development of novel therapeutics.

Recent preclinical evaluations have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Studies in animal models have shown favorable bioavailability and tissue distribution profiles, with minimal off-target effects. Additionally, preliminary toxicity assessments indicate a promising safety margin, supporting its potential for clinical translation. Researchers are now exploring its efficacy in combination therapies, aiming to enhance its therapeutic index and overcome resistance mechanisms observed in certain disease models.

In conclusion, N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)pyrazine-2-carboxamide (CAS: 1226427-34-4) represents a compelling candidate for further investigation in the pharmaceutical industry. Its unique chemical structure, combined with its robust biological activity, positions it as a promising tool for addressing unmet medical needs. Future research efforts should focus on advancing its development through rigorous clinical trials and exploring its potential in broader therapeutic contexts.